Cas no 1805333-32-7 (2-(Bromomethyl)-3,4-dichloro-6-(difluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-3,4-dichloro-6-(difluoromethyl)pyridine
• CAS No: 1805333-32-7
• MF: C₇H₄BrCl₂F₂N
• MW: 290.920166015625
• CID: 4850939
• Update Time: 2025-05-24

2-(Bromomethyl)-3,4-dichloro-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3,4-dichloro-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrCl2F2N/c8-2-5-6(10)3(9)1-4(13-5)7(11)12/h1,7H,2H2
• InChI Key： YTMDXWOCPIPLPR-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=C(C(F)F)N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-3,4-dichloro-6-(difluoromethyl)pyridine

Introduction to 2-(Bromomethyl)-3,4-dichloro-6-(difluoromethyl)pyridine (CAS No. 1805333-32-7)

2-(Bromomethyl)-3,4-dichloro-6-(difluoromethyl)pyridine (CAS No. 1805333-32-7) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromomethyl group, dichloro substituents, and a difluoromethyl moiety attached to a pyridine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 2-(Bromomethyl)-3,4-dichloro-6-(difluoromethyl)pyridine is C₉H₅BrCl₂F₂N, with a molecular weight of approximately 291.00 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, chlorination, and fluorination steps. These processes are carefully controlled to ensure high yields and purity, which are crucial for its applications in research and development.

In recent years, 2-(Bromomethyl)-3,4-dichloro-6-(difluoromethyl)pyridine has been extensively studied for its potential use in the development of novel drugs and agrochemicals. One of the key areas of interest is its role as an intermediate in the synthesis of pyridine-based compounds with therapeutic properties. For instance, pyridine derivatives have shown promise in the treatment of various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-(Bromomethyl)-3,4-dichloro-6-(difluoromethyl)pyridine as a building block for the synthesis of potent inhibitors of protein kinases. Protein kinases are enzymes that play critical roles in cellular signaling pathways and are often dysregulated in cancer cells. The inhibitors derived from this compound demonstrated high selectivity and efficacy in inhibiting specific kinases, making them promising candidates for further drug development.

Beyond its applications in medicinal chemistry, 2-(Bromomethyl)-3,4-dichloro-6-(difluoromethyl)pyridine has also found utility in the field of agrochemicals. Pyridine-based compounds are known for their broad-spectrum activity against various pests and pathogens. Research has shown that derivatives of this compound can be effective in controlling plant diseases and improving crop yields. For example, a study published in the Pest Management Science journal reported that a derivative of 2-(Bromomethyl)-3,4-dichloro-6-(difluoromethyl)pyridine exhibited strong fungicidal activity against several plant pathogens.

The physical properties of 2-(Bromomethyl)-3,4-dichloro-6-(difluoromethyl)pyridine, such as its melting point and solubility characteristics, are important considerations for its handling and storage. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. It is also advisable to handle the compound with appropriate personal protective equipment (PPE) to ensure safety.

In terms of safety and environmental impact, it is essential to follow all relevant guidelines and regulations when working with 2-(Bromomethyl)-3,4-dichloro-6-(difluoromethyl)pyridine. While it is not classified as a hazardous material or controlled substance, proper disposal methods should be followed to minimize any potential environmental impact.

The future prospects for 2-(Bromomethyl)-3,4-dichloro-6-(difluoromethyl)pyridine are promising. Ongoing research continues to explore new applications and derivatives of this compound. For instance, there is growing interest in using it as a starting material for the synthesis of novel materials with unique properties. Additionally, advancements in synthetic methodologies are expected to further enhance its utility and accessibility.

In conclusion, 2-(Bromomethyl)-3,4-dichloro-6-(difluoromethyl)pyridine (CAS No. 1805333-32-7) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique molecular structure and chemical properties make it an invaluable tool for researchers working on the development of new drugs and agrochemicals. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing some of the most pressing challenges in these fields.